Cas no 2138516-49-9 (1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea)

1-1-(Azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea is a chemically synthesized urea derivative featuring a pyrazole core linked to an azetidine moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of small-molecule therapeutics. Its structural framework, combining a rigid azetidine ring with a pyrazole scaffold, offers opportunities for targeted modifications to enhance binding affinity and selectivity. The ethyl and methyl substituents on the urea group further contribute to its steric and electronic properties, making it suitable for structure-activity relationship studies. This compound may find applications in drug discovery, particularly in kinase inhibition or GPCR modulation, due to its balanced lipophilicity and hydrogen-bonding capabilities.

1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea structure

2138516-49-9 structure

Product Name:1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea

CAS No:2138516-49-9

MF:C₁₀H₁₇N₅O

MW:223.274881124496

CID:6203913

PubChem ID:165949202

Update Time:2025-06-09

1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea Chemical and Physical Properties

Names and Identifiers

- 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea
- 2138516-49-9
- EN300-1131131
- 1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea
- Inchi： 1S/C10H17N5O/c1-3-14(2)10(16)13-9-4-5-12-15(9)8-6-11-7-8/h4-5,8,11H,3,6-7H2,1-2H3,(H,13,16)
- InChI Key： QTCVGMWFXXLCRI-UHFFFAOYSA-N
- SMILES： O=C(N(C)CC)NC1=CC=NN1C1CNC1

Computed Properties

Exact Mass: 223.14331018g/mol
Monoisotopic Mass: 223.14331018g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 62.2Å²

1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1131131-0.05g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9	95%	0.05g	$1020.0	2023-10-26
Enamine	EN300-1131131-0.1g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9	95%	0.1g	$1068.0	2023-10-26
Enamine	EN300-1131131-0.25g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9	95%	0.25g	$1117.0	2023-10-26
Enamine	EN300-1131131-0.5g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9	95%	0.5g	$1165.0	2023-10-26
Enamine	EN300-1131131-1.0g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9		1g	$1214.0	2023-05-24
Enamine	EN300-1131131-2.5g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9	95%	2.5g	$2379.0	2023-10-26
Enamine	EN300-1131131-5.0g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9		5g	$3520.0	2023-05-24
Enamine	EN300-1131131-10.0g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9		10g	$5221.0	2023-05-24
Enamine	EN300-1131131-1g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9	95%	1g	$1214.0	2023-10-26
Enamine	EN300-1131131-5g	1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-ethyl-3-methylurea	2138516-49-9	95%	5g	$3520.0	2023-10-26

1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea Related Literature

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Additional information on 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea

Comprehensive Overview of 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea (CAS No. 2138516-49-9): Structure, Applications, and Research Insights

The compound 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea (CAS No. 2138516-49-9) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an azetidine ring, a pyrazole moiety, and a urea functional group, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating metabolic disorders and inflammatory diseases. The ethyl-methyl substitution on the urea backbone further enhances its pharmacokinetic properties, a feature often explored in medicinal chemistry optimization.

In recent years, the demand for heterocyclic compounds like 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea has surged due to their role in precision medicine. A 2023 study highlighted its analog's efficacy in targeted protein degradation, a hot topic in oncology research. This aligns with growing searches for "small molecule degraders" and "next-generation therapeutics" in scientific databases. The compound’s azetidine-pyrazole scaffold also resonates with trends in fragment-based drug design, a strategy frequently queried in AI-driven drug discovery platforms.

From a synthetic perspective, CAS No. 2138516-49-9 exemplifies advancements in green chemistry. Its preparation often involves catalyzed cross-coupling reactions, minimizing waste—a priority for researchers searching "sustainable synthesis methods." The urea linkage in this compound is notably stable under physiological conditions, a property critical for oral bioavailability, a key term in ADMET profiling discussions. Computational models predict its blood-brain barrier permeability, sparking interest in neurotherapeutic applications, another trending search phrase.

Ongoing investigations into 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-ethyl-3-methylurea focus on its structure-activity relationship (SAR). Early data suggest that the 3-ethyl-3-methyl configuration optimizes binding affinity while reducing off-target effects—a concern frequently raised in drug safety forums. Its azetidine ring, a saturated heterocycle, contributes to conformational rigidity, a feature linked to improved target selectivity in recent PubMed publications.

In conclusion, CAS No. 2138516-49-9 represents a compelling case study in modern pharmacophore development. Its multifaceted chemistry addresses both academic curiosity and industrial needs, reflected in rising searches for "novel bioactive scaffolds." As high-throughput screening technologies evolve, this compound’s role in hit-to-lead optimization pipelines is likely to expand, offering answers to persistent questions about molecular diversity in drug libraries.